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Compound of Interest

Compound Name: Chromium-54

Cat. No.: B1248130

Essential Safety and Handling Guide for Chromium-
54

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Chromium-54 in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure the safe management of this
material.

Chromium-54 (Cr-54) is a stable isotope of chromium and should be handled with the same
precautions as natural chromium metal. The primary hazards are associated with inhalation of
dust, skin and eye contact, and ingestion.[1][2] Chronic exposure can lead to organ damage.[2]

[3]

Health Hazard Summary
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Hazard Route

Potential Health Effects

Inhalation

May cause irritation to the respiratory tract,
asthma-like symptoms, coughing, and shortness
of breath.[1] Prolonged exposure may lead to
pneumoconiosis, a lung disease caused by dust

inhalation.[1]

Skin Contact

Causes skin irritation and may lead to dermatitis
upon repeated contact.[1][2] Can cause an

allergic skin reaction (sensitization).[1][3]

Eye Contact

Causes eye irritation and may result in

conjunctivitis.[1][2]

Ingestion

May cause irritation of the digestive tract and

potential liver damage.[1]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure to Chromium-54. The following table

summarizes the required equipment.

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://www.buyisotope.com/sds/cr-54-metal-safety-data-sheet-cr-54-sds-cr-54-isotope-cr-54-enriched-cr-54.pdf
https://www.buyisotope.com/sds/cr-54-metal-safety-data-sheet-cr-54-sds-cr-54-isotope-cr-54-enriched-cr-54.pdf
https://www.buyisotope.com/sds/cr-54-metal-safety-data-sheet-cr-54-sds-cr-54-isotope-cr-54-enriched-cr-54.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/chromium/
https://www.buyisotope.com/sds/cr-54-metal-safety-data-sheet-cr-54-sds-cr-54-isotope-cr-54-enriched-cr-54.pdf
https://www.dla.mil/portals/104/documents/strategic%20materials/solicitation%20docs/sds%20-%20chromium%20final.pdf
https://www.buyisotope.com/sds/cr-54-metal-safety-data-sheet-cr-54-sds-cr-54-isotope-cr-54-enriched-cr-54.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/chromium/
https://www.buyisotope.com/sds/cr-54-metal-safety-data-sheet-cr-54-sds-cr-54-isotope-cr-54-enriched-cr-54.pdf
https://www.benchchem.com/product/b1248130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Body Part Required PPE Specifications

Required when engineering
controls are insufficient or
during activities that generate
dust.[4] For dusts, a particulate
respirator (e.g., N95) is
Respiratory NIOSH-approved respirator suna.blej. In case of msu.fﬁment
ventilation, a self-contained
breathing apparatus with a full
face piece operated in
pressure-demand or other
positive pressure mode may

be necessary.[3]

) ) Nitrile, butyl, or neoprene
Hands Chemical-resistant gloves
gloves are recommended.[5]

o A face shield may be required
Safety glasses with side ) -
Eyes ) in addition to goggles when
shields or goggles ]
there is a splash hazard.[5]

Laborat + and/ A corrosive-resistant apron
aboratory coat and/or
Body should be worn over the lab
coveralls 5]
coat.

Handling and Storage Procedures

Engineering Controls:

o Work with Chromium-54 in a well-ventilated area, preferably within a fume hood with an
exterior venting system to minimize dust inhalation.[1][5]

o Use local exhaust ventilation at the source of dust generation.
Safe Handling Practices:

e Avoid the formation of dust and aerosols.[1]
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Ground all equipment containing the material to prevent static discharge.[]

Do not eat, drink, or smoke in areas where Chromium-54 is handled.[1][6]

Wash hands thoroughly after handling.[3]

Remove contaminated clothing and PPE before leaving the work area.[4][6]

Storage:

Store in a tightly sealed, properly labeled container.[1][2]

Keep in a cool, dry, and well-ventilated area.[1][2]

Protect containers from physical damage.[1]

Do not store on wooden floors.[1]

Emergency and First Aid Procedures

Immediate response is critical in case of accidental exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult, administer oxygen. If the
person is not breathing, provide artificial

respiration. Seek immediate medical attention.

[1]2]

Skin Contact

Immediately flush the affected skin with plenty of
water for at least 15 minutes. Remove all
contaminated clothing and shoes. Seek medical

attention if irritation persists.[1][2]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, making sure to lift
the upper and lower eyelids occasionally. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Never
give anything by mouth to an unconscious

person. Seek immediate medical attention.[1][2]

[3]

Spill and Disposal Plan

Spill Cleanup:

[6] Avoid dry sweeping.

Waste Disposal:

Evacuate the area and prevent unnecessary personnel from entering.
Wear appropriate PPE, including respiratory protection.

Use wet methods or a HEPA-filtered vacuum to clean up spills to minimize dust generation.

Collect the spilled material into a sealed, impermeable container for disposal.
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» All waste materials contaminated with Chromium-54 must be disposed of in sealed,
impermeable bags or containers.[6]

o Label the waste containers clearly.

e Dispose of the waste in accordance with all federal, state, and local regulations.[3]
Chromium waste should be segregated from other waste streams, especially organic
solvents.[5]

Operational Workflow Diagram

The following diagram outlines the standard operating procedure for handling and disposing of
Chromium-54 in a laboratory setting.
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Caption: Workflow for safe handling and disposal of Chromium-54.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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